2-methyloxane-4-carboxylic Acid
Description
2-Methyloxane-4-carboxylic acid, also known as 2-MOCA, is a synthetic organic compound that has a wide range of applications in scientific research and laboratory experiments. It is a white, crystalline solid at room temperature and is soluble in water and ethanol. 2-MOCA is used in a variety of biochemical and physiological studies due to its ability to interact with proteins and other biomolecules. It is also used in the synthesis of a variety of compounds, including drugs, polymers, and other organic compounds.
Scientific Research Applications
Green Extraction of Natural Products
- Application Summary : 2-MeOx is used as a sustainable lipophilic solvent to substitute hexane for green extraction of natural products . It’s used for the extraction of natural products and food ingredients .
- Methods of Application : The extraction procedures using 2-MeOx as a solvent involve targeting different natural products . The solvent recovery is ensured using various available techniques .
- Results or Outcomes : All reported applications have shown that 2-MeOx is an environmentally and economically viable alternative to conventional petroleum-based solvents for extraction of lipophilic foodstuff and natural products .
properties
IUPAC Name |
2-methyloxane-4-carboxylic acid |
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InChI |
InChI=1S/C7H12O3/c1-5-4-6(7(8)9)2-3-10-5/h5-6H,2-4H2,1H3,(H,8,9) |
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| Source | PubChem | |
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InChI Key |
YKGYMBGOLZPBOL-UHFFFAOYSA-N |
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| Source | PubChem | |
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Canonical SMILES |
CC1CC(CCO1)C(=O)O |
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| Source | PubChem | |
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Molecular Formula |
C7H12O3 |
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| Source | PubChem | |
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DSSTOX Substance ID |
DTXSID40395624 |
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| Record name | 2-methyloxane-4-carboxylic Acid | |
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Molecular Weight |
144.17 g/mol |
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| Source | PubChem | |
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Product Name |
2-methyloxane-4-carboxylic Acid | |
CAS RN |
88572-21-8 |
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| Record name | Tetrahydro-2-methyl-2H-pyran-4-carboxylic acid | |
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| Record name | 2-methyloxane-4-carboxylic Acid | |
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